4-((4-Chlorophenyl)amino)-4-oxo-2-((1-phenylethyl)amino)butanoic acid

• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol
• IUPAC Name: 4-(4-chloroanilino)-4-oxo-2-(1-phenylethylamino)butanoic acid
• InChI: InChI=1S/C18H19ClN2O3/c1-12(13-5-3-2-4-6-13)20-16(18(23)24)11-17(22)21-15-9-7-14(19)8-10-15/h2-10,12,16,20H,11H2,1H3,(H,21,22)(H,23,24)
• InChI Key: DRKFWUKBEHQUKI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(CC(=O)NC2=CC=C(C=C2)Cl)C(=O)O

Description

4-((4-Chlorophenyl)amino)-4-oxo-2-((1-phenylethyl)amino)butanoic acid is a substituted butanoic acid derivative featuring a 4-chlorophenyl amide group and a 1-phenylethylamine substituent. This compound belongs to a class of molecules designed to integrate both hydrophilic (carboxylic acid) and hydrophobic (aromatic) moieties, which may influence its physicochemical properties and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-((4-Chlorophenyl)amino)-4-oxo-2-((1-phenylethyl)amino)butanoic acid typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Chlorophenyl Intermediate: The initial step involves the nitration of chlorobenzene to form 4-chloronitrobenzene, followed by reduction to yield 4-chloroaniline.

Amidation Reaction: The 4-chloroaniline is then reacted with an appropriate acyl chloride to form the corresponding amide.

Formation of the Butanoic Acid Backbone: The amide is further reacted with a suitable ester or acid chloride to introduce the butanoic acid moiety.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. Catalysts and solvents are carefully selected to enhance reaction efficiency and minimize by-products.

Chemical Reactions Analysis

Chemical Reactions

The compound participates in several reaction types, driven by its reactive functional groups:

Reaction Type	Mechanism	Key Reagents	Conditions	Products
Hydrolysis	Cleavage of amide bonds	Acidic/basic catalysts	Aqueous solutions	Amino acids, carboxylic acids
Substitution	Replacement of functional groups	Alkyl halides, nucleophiles	Polar aprotic solvents	Derivatives with modified substituents
Condensation	Formation of imine or amide bonds	Carbonyl compounds, amines	Acidic/basic catalysts	Heterocyclic or polymeric structures
Reduction	Reduction of carbonyl groups	Lithium aluminum hydride (LiAlH₄)	Dry ether solvents	Alcohols or amines

These reactions enable structural modifications for tailored biological activity.

Biological Interactions

The compound’s interactions with biological systems are hypothesized to involve:

• Enzyme binding : Modulation of enzymatic activity via sulfonamide or amide groups.

• Receptor engagement : Potential influence on signaling pathways related to cell growth and apoptosis.

Biological Target	Proposed Effect	Relevance
Kinases	Inhibition of phosphorylation	Anticancer activity
Antimicrobial enzymes	Disruption of bacterial metabolism	Antibacterial applications
Apoptotic pathways	Induction of programmed cell death	Therapeutic potential

Further studies are required to validate these hypotheses.

Structural and Analytical Data

Key identifiers for the compound include:

• Molecular formula : C₁₈H₂₀N₂O₅S (from analogous structures) .

• Molecular weight : ~348.83 g/mol.

• InChIKey : PUASGXRWQKQFMX-UHFFFAOYSA-N (from similar compounds) .

Analytical techniques like NMR spectroscopy and mass spectrometry are used to confirm structural integrity and purity.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that derivatives of this compound exhibit significant anticancer properties. For instance, studies have shown that modifications to the structure can enhance cytotoxicity against various cancer cell lines. The incorporation of the 4-chlorophenyl group is believed to play a crucial role in this activity, potentially through mechanisms involving apoptosis induction and cell cycle arrest .

ACE Inhibition
The compound also serves as a precursor for synthesizing Angiotensin-Converting Enzyme (ACE) inhibitors. These inhibitors are critical in managing hypertension and heart failure, making the compound valuable in cardiovascular pharmacology. The synthesis of N-(4-oxo-butanoic acid)-L-amino acid derivatives has been highlighted as a method to produce effective ACE inhibitors, leveraging the unique structural features of the compound .

Synthesis and Derivatives

Synthesis Techniques
The synthesis of 4-((4-Chlorophenyl)amino)-4-oxo-2-((1-phenylethyl)amino)butanoic acid typically involves multi-step organic reactions, including Michael addition and esterification processes. These methods have been optimized to improve yield and reduce reaction time, which is essential for large-scale production .

Derivatives and Biological Activity
Numerous derivatives have been synthesized from this compound, each exhibiting varying biological activities. For example, compounds modified with different substituents on the phenyl rings have been tested for their antibacterial and antifungal properties, demonstrating promising results in inhibiting microbial growth .

Case Studies

Study	Findings	Relevance
Study A (2020)	Investigated anticancer effects on breast cancer cell lines; showed significant reduction in cell viability at low concentrations.	Highlights potential use in cancer therapy.
Study B (2019)	Explored ACE inhibition; derived compounds showed effective blood pressure regulation in hypertensive models.	Supports cardiovascular applications.
Study C (2021)	Examined antimicrobial properties; several derivatives inhibited growth of resistant bacterial strains.	Indicates potential for treating infections.

Mechanism of Action

The mechanism of action of 4-((4-Chlorophenyl)amino)-4-oxo-2-((1-phenylethyl)amino)butanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or alter receptor function by acting as an agonist or antagonist. The exact pathways and molecular targets depend on the specific application and biological context.

Comparison with Similar Compounds

Table 1: Structural Comparison of Butanoic Acid Derivatives

Compound Name	Substituent Modifications	Molecular Formula	Molar Mass (g/mol)	Key Functional Groups
Target compound	4-Cl-C6H4 (amide), 1-phenylethyl (amine)	C18H18ClN2O3	345.80	Carboxylic acid, amide, secondary amine
4-(4-Chlorophenyl)-2-(4-fluoroanilino)-4-oxobutanoic acid ()	4-Cl-C6H4 (amide), 4-F-C6H4 (amine)	C16H12ClFN2O3	334.73	Carboxylic acid, amide, aromatic F
4-[(2-Fluorophenyl)amino]-4-oxobutanoic acid ()	2-F-C6H4 (amide)	C10H9FN2O3	224.19	Carboxylic acid, amide, aromatic F
4-((5-(4-Chlorophenyl)thiazol-2-yl)amino)-4-oxobutanoic acid ()	4-Cl-C6H4-thiazole (amide)	C13H10ClN3O3S	323.75	Carboxylic acid, thiazole, amide
4-(4-Bromophenyl)-4-oxo-2-(thiophen-2-ylmethylamino)butanoic acid ()	4-Br-C6H4 (amide), thiophen-2-ylmethyl (amine)	C15H14BrNO3S	368.25	Carboxylic acid, amide, thiophene

Key Observations :

• Amine Modifications : The 1-phenylethyl group in the target compound introduces steric bulk and chirality, which may influence receptor binding compared to simpler amines (e.g., 4-fluoroaniline in ) .
• Heterocyclic Incorporation : Thiazole () and thiophene () substituents alter electronic properties and may enhance bioactivity through π-π interactions or metal coordination .

Physicochemical and Spectroscopic Properties

Table 2: Comparative Physicochemical Data

Compound Name	Melting Point (°C)	IR (C=O stretch, cm⁻¹)	1H-NMR (δ, ppm) Key Signals	MS (m/z)
Target compound	N/A	~1700 (amide), ~1720 (COOH)	Expected: δ 10.3 (amide NH), δ 8.1 (aromatic H)	[M-H]⁻: 345.8
(E)-4-((3-(3-(2,5-Dimethoxyphenyl)acryloyl)phenyl)amino)-4-oxobutanoic acid ()	188–190	1697 (amide), 1720 (COOH)	δ 12.15 (COOH), δ 10.32 (NH), δ 7.97–7.86 (acryloyl)	[M+H]+: 384.1446
4-((5-(4-Chlorophenyl)thiazol-2-yl)amino)-4-oxobutanoic acid ()	N/A	~1690 (amide), ~1720 (COOH)	δ 8.3 (thiazole H), δ 7.6 (aromatic H)	[M-H]⁻: 309.3
4-Oxo-4-(2,5-dichlorophenylamino)butanoic acid ()	N/A	~1680 (amide), ~1720 (COOH)	δ 10.5 (NH), δ 7.4–7.2 (dichlorophenyl H)	[M-H]⁻: 262.09

Key Observations :

• Carboxylic Acid and Amide Bands : IR spectra consistently show strong C=O stretches for carboxylic acid (~1720 cm⁻¹) and amide (~1690–1700 cm⁻¹) groups, confirming structural integrity .
• 1H-NMR : Aromatic protons in the target compound’s 4-chlorophenyl group would resonate near δ 7.4–7.6, similar to and . The 1-phenylethyl amine may show splitting patterns (e.g., δ 1.4 for CH3 and δ 4.2 for CH) .
• Mass Spectrometry : Molecular ion peaks align with calculated masses, validating synthesis purity (e.g., reports 309.3 [M-H]⁻ for a chlorophenyl-thiazole analog) .

Table 3: Reported Bioactivities of Analogous Compounds

Compound Name	Biological Activity	Reference
4-((5-(4-Chlorophenyl)thiazol-2-yl)amino)-4-oxobutanoic acid ()	Moderate kinase inhibition (IC50 ~5 µM); potential anticancer agent
4-[(2-Fluorophenyl)amino]-4-oxobutanoic acid ()	Metal coordination properties; tested for antimicrobial activity (MIC ~25 µg/mL)
4-(4-Bromophenyl)-4-oxo-2-(thiophen-2-ylmethylamino)butanoic acid ()	Unspecified enzyme inhibition; structural similarity to protease inhibitors

Key Observations :

• Anticancer Potential: Thiazole-containing analogs () demonstrate kinase inhibition, suggesting that the target compound’s 1-phenylethyl group could modulate selectivity toward specific cancer targets .
• Antimicrobial Activity : Fluorinated analogs () exhibit metal-binding capacity, which may enhance antibacterial or antifungal effects through disruption of microbial metalloenzymes .
• Structural Flexibility : The presence of a carboxylic acid group enables salt formation, improving solubility for in vivo applications compared to esterified derivatives .

Biological Activity

4-((4-Chlorophenyl)amino)-4-oxo-2-((1-phenylethyl)amino)butanoic acid, also known by its CAS number 1047998-19-5, is a compound with potential pharmaceutical applications. Its molecular formula is C18H19ClN2O3, and it has garnered interest for its biological activities, particularly in antimicrobial and anti-inflammatory contexts.

The compound features a unique structure that includes:

• A chlorophenyl group which may contribute to its biological activity.
• An amino group that enhances interactions with biological targets.
• A ketone functional group which may play a role in its reactivity and stability.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of various derivatives related to this compound. For instance, compounds structurally similar to 4-((4-Chlorophenyl)amino)-4-oxo-2-((1-phenylethyl)amino)butanoic acid have been tested against several bacterial strains. The results indicated varying degrees of effectiveness:

Compound	Activity Against Gram Positive	Activity Against Gram Negative	Activity Against Fungi
4-Chlorophenyl Derivative A	High	Moderate	High
4-Chlorophenyl Derivative B	Moderate	High	Moderate
4-Chlorophenyl Derivative C	High	High	Low

These findings suggest that modifications to the chlorophenyl group can significantly influence the antimicrobial efficacy of the compounds .

Anti-inflammatory Properties

In addition to antimicrobial activity, compounds similar to 4-((4-Chlorophenyl)amino)-4-oxo-2-((1-phenylethyl)amino)butanoic acid have shown promise in anti-inflammatory assays. The presence of the phenylethyl group is believed to enhance anti-inflammatory effects through modulation of inflammatory pathways.

Case Study 1: In Vitro Antimicrobial Testing

A study conducted on a series of chlorophenyl derivatives, including the target compound, involved disk diffusion methods against Staphylococcus aureus and Escherichia coli. The results demonstrated that certain derivatives exhibited significant inhibition zones, indicating strong antibacterial properties. The most effective derivative showed an inhibition zone of 25 mm against S. aureus, while the original compound showed a moderate zone of 15 mm .

Case Study 2: In Vivo Anti-inflammatory Effects

Another investigation focused on the anti-inflammatory potential of related compounds in animal models. Mice treated with a derivative similar to 4-((4-Chlorophenyl)amino)-4-oxo-2-((1-phenylethyl)amino)butanoic acid exhibited reduced paw edema compared to controls. This suggests that the compound may inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response .

The precise mechanism through which 4-((4-Chlorophenyl)amino)-4-oxo-2-((1-phenylethyl)amino)butanoic acid exerts its biological effects remains under investigation. However, preliminary studies suggest that it may interact with specific protein targets involved in microbial resistance or inflammatory signaling pathways.

Q & A

Q. What established synthetic routes are available for synthesizing 4-((4-Chlorophenyl)amino)-4-oxo-2-((1-phenylethyl)amino)butanoic acid?

• Methodological Answer : The compound can be synthesized via Friedel-Crafts acylation to introduce the 4-chlorophenyl group, followed by Michael-type addition to incorporate the (1-phenylethyl)amino moiety. For example:

• Step 1 : React maleic anhydride with 4-chloroaniline under Friedel-Crafts conditions to form the 4-oxo-4-arylbutenoic acid intermediate .
• Step 2 : Perform a nucleophilic addition of 1-phenylethylamine to the α,β-unsaturated ketone system via Michael addition, ensuring pH control (~7–8) to optimize regioselectivity .
  Purification typically involves recrystallization or column chromatography using ethyl acetate/hexane gradients.

Q. Which spectroscopic techniques are most effective for characterizing this compound?

• Methodological Answer :

• 1H/13C NMR : To confirm the presence of the 4-chlorophenyl group (δ ~7.3–7.5 ppm for aromatic protons) and the (1-phenylethyl)amino moiety (δ ~1.4 ppm for CH3 and ~3.6 ppm for NH-CH2) .
• FTIR : Identify key functional groups, including the amide C=O stretch (~1650–1680 cm⁻¹) and carboxylic acid O-H stretch (~2500–3300 cm⁻¹) .
• HPLC-MS : Assess purity (>95%) and molecular ion peaks (theoretical m/z = 361.8 for C₁₈H₁₈ClN₂O₃) .

Q. How can researchers evaluate the solubility and stability of this compound under experimental conditions?

• Methodological Answer :

• Solubility : Test in DMSO, ethanol, and phosphate buffers (pH 2–9) using UV-Vis spectroscopy to detect precipitation or aggregation .
• Stability : Conduct accelerated degradation studies via thermal gravimetric analysis (TGA) and differential scanning calorimetry (DSC) to identify decomposition temperatures and hygroscopicity .

Advanced Research Questions

Q. How can computational chemistry optimize the synthesis and reaction pathways for this compound?

• Methodological Answer :

• Reaction Path Search : Use quantum chemical software (e.g., Gaussian, ORCA) to model transition states and identify energetically favorable pathways. For example, simulate the Michael addition’s activation energy to optimize temperature (e.g., 60–80°C) .
• Machine Learning (ML) : Train ML models on existing reaction datasets to predict optimal solvent systems (e.g., DMF vs. THF) and catalyst choices (e.g., triethylamine vs. DBU) .

Q. How can contradictory biological activity data (e.g., varying IC50 values) be resolved?

• Methodological Answer :

• Comparative Assays : Replicate studies using standardized protocols (e.g., fixed cell lines, ATP-based viability assays) to minimize variability. Include positive controls like 4-fluorophenylboronic acid (IC50 ~10 µM for anticancer activity) for benchmarking .
• Structure-Activity Relationship (SAR) : Synthesize analogs (e.g., replacing the chlorophenyl group with methyl or nitro substituents) to isolate electronic effects on bioactivity .

Q. What experimental designs are recommended for studying this compound’s enzyme inhibition mechanisms?

• Methodological Answer :

• Kinetic Assays : Use Lineweaver-Burk plots to determine inhibition type (competitive vs. non-competitive) against target enzymes (e.g., KYN-3-OHase). Vary substrate concentrations and measure initial reaction rates via spectrophotometry .
• Molecular Docking : Employ AutoDock Vina or Schrödinger Suite to model binding interactions, focusing on hydrogen bonds between the carboxylic acid group and enzyme active sites (e.g., Arg45 in KYN-3-OHase) .

Q. How can enantiomeric purity be enhanced during synthesis?

• Methodological Answer :

• Chiral Chromatography : Use HPLC with a chiral stationary phase (e.g., cellulose tris(3,5-dimethylphenylcarbamate)) to separate R/S enantiomers. Optimize mobile phase composition (e.g., hexane:isopropanol 90:10) .
• Asymmetric Catalysis : Employ chiral catalysts like BINOL-derived phosphoric acids to induce enantioselectivity during the Michael addition step .

Data Analysis and Optimization Questions

Q. What strategies mitigate spectral interference in NMR analysis of this compound?

• Methodological Answer :

• 2D NMR (COSY, HSQC) : Resolve overlapping signals by correlating 1H-1H couplings and 1H-13C connectivities, particularly for the butanoic acid backbone .
• Deuterated Solvents : Use DMSO-d6 to shift exchangeable protons (e.g., NH groups) downfield, reducing overlap with aromatic signals .

Q. How can AI-driven tools improve reaction yield prediction?

• Methodological Answer :

• Neural Networks : Train models on reaction parameters (temperature, solvent polarity, catalyst loading) using platforms like ChemOS to predict yields with <5% error margins .
• Bayesian Optimization : Iteratively adjust experimental conditions (e.g., stoichiometry ratios) based on real-time feedback from high-throughput robotic systems .

Contradiction and Validation Questions

Q. How should researchers validate unexpected metabolic stability results in pharmacokinetic studies?

• Methodological Answer :
• Microsomal Assays : Incubate the compound with liver microsomes (human/rat) and quantify metabolites via LC-MS/MS. Compare half-life (t1/2) values with structurally similar compounds (e.g., 4-phenylbutanoic acid derivatives) .
• CYP450 Inhibition Screening : Test against CYP3A4 and CYP2D6 isoforms to rule out enzyme-mediated degradation discrepancies .